3-(9H-fluoren-9-ylidene)-1-[3-(4-{4-nitrophenyl}-1-piperazinyl)propyl]-2,5-pyrrolidinedione

• Molecular Formula: C30H28N4O4
• Molecular Weight: 508.6 g/mol
• IUPAC Name: 3-fluoren-9-ylidene-1-[3-[4-(4-nitrophenyl)piperazin-1-yl]propyl]pyrrolidine-2,5-dione
• InChI: InChI=1S/C30H28N4O4/c35-28-20-27(29-25-8-3-1-6-23(25)24-7-2-4-9-26(24)29)30(36)33(28)15-5-14-31-16-18-32(19-17-31)21-10-12-22(13-11-21)34(37)38/h1-4,6-13H,5,14-20H2
• InChI Key: LVLPOLOPUYQAGQ-UHFFFAOYSA-N
• SMILES: C1CN(CCN1CCCN2C(=O)CC(=C3C4=CC=CC=C4C5=CC=CC=C53)C2=O)C6=CC=C(C=C6)[N+](=O)[O-]

Description

3-(9H-fluoren-9-ylidene)-1-[3-(4-{4-nitrophenyl}-1-piperazinyl)propyl]-2,5-pyrrolidinedione, also known as FNPP, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. This compound is synthesized through a multi-step process and has been studied extensively for its mechanism of action, biochemical and physiological effects, and advantages and limitations for laboratory experiments. In

Mechanism of Action

The mechanism of action of 3-(9H-fluoren-9-ylidene)-1-[3-(4-{4-nitrophenyl}-1-piperazinyl)propyl]-2,5-pyrrolidinedione is not fully understood, but it is thought to involve the inhibition of certain enzymes and the modulation of neuronal activity. 3-(9H-fluoren-9-ylidene)-1-[3-(4-{4-nitrophenyl}-1-piperazinyl)propyl]-2,5-pyrrolidinedione has been shown to bind to certain proteins in the brain, which may contribute to its ability to act as a fluorescent probe for imaging neuronal activity.
Biochemical and Physiological Effects:
3-(9H-fluoren-9-ylidene)-1-[3-(4-{4-nitrophenyl}-1-piperazinyl)propyl]-2,5-pyrrolidinedione has been shown to have a variety of biochemical and physiological effects, including the inhibition of certain enzymes and the modulation of neuronal activity. It has also been shown to have anti-tumor activity in certain cancer cell lines.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using 3-(9H-fluoren-9-ylidene)-1-[3-(4-{4-nitrophenyl}-1-piperazinyl)propyl]-2,5-pyrrolidinedione in laboratory experiments is its ability to act as a fluorescent probe for imaging neuronal activity. This can provide researchers with valuable insights into the functioning of the brain. However, there are also limitations to using 3-(9H-fluoren-9-ylidene)-1-[3-(4-{4-nitrophenyl}-1-piperazinyl)propyl]-2,5-pyrrolidinedione in laboratory experiments, including its potential toxicity and the need for specialized equipment for imaging.

Future Directions

There are several future directions for research on 3-(9H-fluoren-9-ylidene)-1-[3-(4-{4-nitrophenyl}-1-piperazinyl)propyl]-2,5-pyrrolidinedione, including further studies on its mechanism of action and its potential applications in the fields of neuroscience and cancer research. Additionally, research could focus on the development of new imaging techniques that utilize 3-(9H-fluoren-9-ylidene)-1-[3-(4-{4-nitrophenyl}-1-piperazinyl)propyl]-2,5-pyrrolidinedione to provide more detailed insights into neuronal activity. Overall, 3-(9H-fluoren-9-ylidene)-1-[3-(4-{4-nitrophenyl}-1-piperazinyl)propyl]-2,5-pyrrolidinedione has the potential to be a valuable tool for scientific research, and further studies are needed to fully understand its applications and limitations.

Synthesis Methods

The synthesis of 3-(9H-fluoren-9-ylidene)-1-[3-(4-{4-nitrophenyl}-1-piperazinyl)propyl]-2,5-pyrrolidinedione involves several steps, including the reaction of 4-nitrobenzyl bromide with 1-piperazinepropanol, followed by the reaction of the resulting compound with 3-(9H-fluoren-9-ylidene)acetyl chloride. The final step involves the reaction of the resulting compound with 2,5-pyrrolidinedione. This multi-step process results in the formation of 3-(9H-fluoren-9-ylidene)-1-[3-(4-{4-nitrophenyl}-1-piperazinyl)propyl]-2,5-pyrrolidinedione, which is a yellow crystalline solid.

Scientific Research Applications

3-(9H-fluoren-9-ylidene)-1-[3-(4-{4-nitrophenyl}-1-piperazinyl)propyl]-2,5-pyrrolidinedione has been studied extensively for its potential applications in scientific research. One of the primary areas of research has been in the field of neuroscience, where it has been shown to have potential as a fluorescent probe for imaging neuronal activity. 3-(9H-fluoren-9-ylidene)-1-[3-(4-{4-nitrophenyl}-1-piperazinyl)propyl]-2,5-pyrrolidinedione has also been studied for its potential applications in the field of cancer research, where it has been shown to have anti-tumor activity.